Cas no 2228416-15-5 (1,1-difluoro-2-(1-phenylcyclopentyl)propan-2-amine)

• Product Name: 1,1-difluoro-2-(1-phenylcyclopentyl)propan-2-amine
• CAS No: 2228416-15-5
• MF: C₁₄H₁₉F₂N
• MW: 239.304170846939
• CID: 6286792
• PubChem ID: 165688692
• Update Time: 2025-05-23

1,1-difluoro-2-(1-phenylcyclopentyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-(1-phenylcyclopentyl)propan-2-amine
• 2228416-15-5
• EN300-1864584

• Inchi： 1S/C14H19F2N/c1-13(17,12(15)16)14(9-5-6-10-14)11-7-3-2-4-8-11/h2-4,7-8,12H,5-6,9-10,17H2,1H3
• InChI Key： DZYYZUJETJWAJP-UHFFFAOYSA-N
• SMILES： FC(C(C)(C1(C2C=CC=CC=2)CCCC1)N)F

Computed Properties

• Exact Mass: 239.14855593g/mol
• Monoisotopic Mass: 239.14855593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

Additional information on 1,1-difluoro-2-(1-phenylcyclopentyl)propan-2-amine

1,1-difluoro-2-(1-phenylcyclopentyl)propan-2-amine (CAS No. 2228416-15-5): An Overview of a Novel Compound in Medicinal Chemistry

1,1-difluoro-2-(1-phenylcyclopentyl)propan-2-amine (CAS No. 2228416-15-5) is a unique and promising compound that has garnered significant attention in the field of medicinal chemistry. This compound, often referred to by its systematic name, belongs to a class of molecules with potential therapeutic applications. The presence of difluoro and phenylcyclopentyl moieties in its structure makes it particularly interesting for researchers exploring new avenues in drug discovery and development.

The chemical structure of 1,1-difluoro-2-(1-phenylcyclopentyl)propan-2-amine is characterized by a central propan-2-amine core, flanked by two fluorine atoms and a phenylcyclopentyl substituent. This arrangement imparts unique physicochemical properties to the molecule, which can influence its biological activity and pharmacokinetic profile. The fluorine atoms, known for their electron-withdrawing effect, can enhance the lipophilicity and metabolic stability of the compound, making it an attractive candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 1,1-difluoro-2-(1-phenylcyclopentyl)propan-2-amine in several therapeutic areas. One notable area of research is its potential as an analgesic agent. Preclinical studies have shown that this compound exhibits potent analgesic effects in animal models of pain, suggesting its potential for the treatment of chronic pain conditions. The mechanism of action is thought to involve modulation of specific receptors or ion channels involved in pain signaling pathways.

In addition to its analgesic properties, 1,1-difluoro-2-(1-phenylcyclopentyl)propan-2-amine has also been investigated for its potential as an anxiolytic agent. Research has indicated that this compound can reduce anxiety-like behaviors in rodent models, potentially through interactions with serotonin or GABA receptors. These findings open up new possibilities for the development of novel anxiolytic drugs with improved efficacy and fewer side effects compared to existing treatments.

The pharmacokinetic profile of 1,1-difluoro-2-(1-phenylcyclopentyl)propan-2-amine has been extensively studied to understand its behavior in biological systems. In vitro and in vivo experiments have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high lipophilicity allows for efficient crossing of biological membranes, including the blood-brain barrier, which is crucial for central nervous system (CNS) activity.

Metabolic stability is another important aspect of drug development, and studies have demonstrated that 1,1-difluoro-2-(1-phenylcyclopentyl)propan-2-amine shows good resistance to metabolic degradation. This characteristic can lead to prolonged drug action and reduced dosing frequency, enhancing patient compliance and therapeutic outcomes. Additionally, the compound's low toxicity profile has been confirmed through various safety assessments, further supporting its potential as a safe and effective therapeutic agent.

The synthesis of 1,1-difluoro-2-(1-phenylcyclopentyl)propan-2-amine has been optimized using modern synthetic techniques to ensure high yields and purity. The synthetic route involves several key steps, including the formation of the difluoromethyl group and the introduction of the phenylcyclopentyl moiety. These advancements in synthetic chemistry have made it possible to produce this compound on a larger scale for preclinical and clinical studies.

Clinical trials are currently underway to evaluate the safety and efficacy of 1,1-difluoro-2-(1-phenylcyclopentyl)propan-2-amine in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later stages of clinical development.

In conclusion, 1,1-difluoro-2-(1-phenylcyclopentyl)propan-2-amine (CAS No. 2228416-15-5) represents a promising candidate in the field of medicinal chemistry with potential applications in pain management and anxiety disorders. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development. As ongoing studies continue to unravel its full therapeutic potential, this compound holds great promise for improving patient outcomes and advancing medical care.